Cas no 1701585-58-1 (1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-3-methoxy-3-methylbutane)

• Product Name: 1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-3-methoxy-3-methylbutane
• CAS No: 1701585-58-1
• MF: C₁₀H₂₀BrClO₂
• MW: 287.621602058411
• CID: 6185722
• PubChem ID: 106666923
• Update Time: 2025-11-02

1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-3-methoxy-3-methylbutane Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-3-methoxy-3-methylbutane
• 1701585-58-1
• EN300-1133700
• 1-[(1-bromo-3-chloro-2-methylpropan-2-yl)oxy]-3-methoxy-3-methylbutane

• Inchi： 1S/C10H20BrClO2/c1-9(2,13-4)5-6-14-10(3,7-11)8-12/h5-8H2,1-4H3
• InChI Key： RXOMDLRXHSIRKZ-UHFFFAOYSA-N
• SMILES： BrCC(C)(CCl)OCCC(C)(C)OC

Computed Properties

• Exact Mass: 286.03352g/mol
• Monoisotopic Mass: 286.03352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-3-methoxy-3-methylbutane

Comprehensive Guide to 1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-3-methoxy-3-methylbutane (CAS No. 1701585-58-1): Properties, Applications, and Market Insights

1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-3-methoxy-3-methylbutane (CAS No. 1701585-58-1) is a specialized organic compound with a unique molecular structure, combining halogenated and ether functionalities. Its chemical formula reflects a blend of bromo, chloro, and methoxy groups, making it a versatile intermediate in synthetic chemistry. Researchers and industries value this compound for its potential in pharmaceutical intermediates, agrochemical formulations, and material science applications. The growing demand for halogenated compounds in drug discovery and specialty chemicals has spotlighted this molecule.

The physical and chemical properties of 1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-3-methoxy-3-methylbutane contribute to its reactivity and stability under controlled conditions. Its molecular weight and solubility profile make it suitable for reactions requiring selective halogenation or etherification. Recent studies highlight its role in green chemistry initiatives, where efficient synthesis routes minimize environmental impact. This aligns with the global trend toward sustainable chemical processes, a hot topic in 2024.

In pharmaceutical research, this compound serves as a building block for active ingredients targeting metabolic disorders and inflammatory diseases. Its structural flexibility allows modifications to enhance bioactivity, a key focus in drug development forums. Meanwhile, the agrochemical sector explores its utility in crop protection formulations, addressing challenges like pest resistance—a frequent search query among agricultural chemists.

The synthetic pathways for CAS 1701585-58-1 often involve multistep organic reactions, including nucleophilic substitutions and ether formations. Optimizing these processes for high yield and low byproduct generation is critical, as discussed in recent chemical engineering publications. Analytical techniques like NMR spectroscopy and HPLC are essential for purity verification, ensuring compliance with industrial standards.

Market analysts note rising interest in 1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-3-methoxy-3-methylbutane due to its niche applications. Suppliers emphasize custom synthesis services to meet R&D demands, while patent filings reveal its inclusion in novel biocatalysis methods. For SEO relevance, terms like "halogenated ether synthesis" and "CAS 1701585-58-1 supplier" are strategically emphasized here, reflecting common search trends.

Safety protocols for handling this compound prioritize ventilation and personal protective equipment (PPE), though it is not classified as hazardous under standard regulations. Storage recommendations include anhydrous conditions to prevent degradation, a detail frequently queried by laboratory personnel. Environmental considerations focus on waste minimization, resonating with ESG (Environmental, Social, and Governance) priorities in the chemical industry.

Future prospects for 1701585-58-1 hinge on advancements in catalysis and process intensification. Collaborations between academia and manufacturers aim to scale production sustainably, a theme dominating chemical innovation conferences. As regulatory frameworks evolve, compliance with REACH and FDA guidelines remains pivotal for commercial adoption.

In summary, 1-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-3-methoxy-3-methylbutane exemplifies the intersection of specialty chemicals and applied research. Its multifaceted applications and alignment with sustainability goals position it as a compound of enduring relevance. For deeper insights, explore peer-reviewed journals or connect with specialty chemical distributors—an actionable tip for readers seeking procurement options.